Cas no 626213-04-5 ((2-Methyl-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine)

• Product Name: (2-Methyl-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine
• CAS No: 626213-04-5
• MF: C₁₇H₂₈N₂
• MW: 260.417624473572
• CID: 3079139
• PubChem ID: 1082631
• Update Time: 2025-11-02

(2-Methyl-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine
• 2,2,6,6-Tetramethyl-N-(2-methylbenzyl)piperidin-4-amine
• AKOS000300249
• SR-01000325622-1
• SR-01000325622
• 626213-04-5
• 2,2,6,6-tetramethyl-N-[(2-methylphenyl)methyl]piperidin-4-amine

• MDL： MFCD03725044
• Inchi： 1S/C17H28N2/c1-13-8-6-7-9-14(13)12-18-15-10-16(2,3)19-17(4,5)11-15/h6-9,15,18-19H,10-12H2,1-5H3
• InChI Key： LXEUJBRCXJNTFF-UHFFFAOYSA-N
• SMILES： N1C(C)(C)CC(CC1(C)C)NCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 260.225248902Da
• Monoisotopic Mass: 260.225248902Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 24.1Ų

Additional information on (2-Methyl-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

Comprehensive Overview of (2-Methyl-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine (CAS No. 626213-04-5)

(2-Methyl-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine (CAS No. 626213-04-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This amine derivative features a 2-methyl-benzyl group attached to a 2,2,6,6-tetramethyl-piperidin-4-yl moiety, making it a subject of interest for its potential applications in drug development and material science. Researchers are particularly intrigued by its sterically hindered amine structure, which may contribute to enhanced stability and reactivity in various synthetic pathways.

The compound's CAS No. 626213-04-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions. Its molecular formula and weight are often analyzed to understand its behavior in different environments, such as solubility in organic solvents or interactions with biological systems. Recent studies have explored its potential as a building block for more complex molecules, particularly in the design of pharmaceutical intermediates or catalysts for organic reactions.

In the context of current trends, (2-Methyl-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine aligns with the growing demand for sustainable chemistry solutions. Researchers are investigating its role in green synthesis methods, where its stability could reduce waste generation or energy consumption. Additionally, its structural analogs are being studied for their potential in neuroprotective or anti-inflammatory applications, reflecting the broader interest in targeted drug delivery systems.

The compound's synthetic route often involves multi-step organic reactions, with emphasis on yield optimization and purity control. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its properties. Industry professionals frequently search for suppliers of CAS 626213-04-5, technical data sheets, or safety handling guidelines, highlighting the need for accurate and accessible information.

From a commercial perspective, (2-Methyl-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine is categorized as a fine chemical, with applications spanning research laboratories to industrial-scale production. Its market relevance is tied to advancements in medicinal chemistry and material engineering, where customized amine compounds play pivotal roles. As regulatory frameworks evolve, documentation of its ecotoxicological profile and biodegradability has become increasingly important for compliance with global standards.

Future research directions may explore the compound's utility in photostabilizers or polymer additives, capitalizing on the radical scavenging properties inherent to its tetramethyl-piperidine core. Collaborative efforts between academia and industry continue to uncover novel applications, reinforcing the value of this structurally diverse amine in modern chemistry.